Cas no 31271-90-6 (1-(p-Toluenesulfonyl)indole)

1-(p-Toluenesulfonyl)indole Properties

Names and Identifiers

• 1-(p-Toluenesulfonyl)indole
• 1-[(4-Methylphenyl)sulfonyl]-1H-indole
• [(4-methylphenyl)sulfonyl]indole
• 1-(4-methylbenzenesulfonyl)indole
• 1-(4-methylphenyl)sulfonyl-1H-indole
• 1-(4-methylphenylsulfonyl)-1H-indole
• 1-(p-toluenesulfonyl)-1H-indole
• 1-(toluene-4-sulfonyl)-1H-indole
• 1-tosylindole
• CHEBI:43455
• CHEMBL1084600
• CTK8F2809
• N-Tosylindole
• N-Ts-indole
• SureCN1673252
• CS-0196101
• 1-(toluene4-sulfonyl)-1H-indole
• 1-(p-toluenesulphonyl)indole
• 1-(4-METHYLBENZENESULFONYL)-1H-INDOLE
• SCHEMBL1673252
• MFCD01165032
• D84604
• 1-tosyl-1H-indole
• 1-(p-tolylsulfonyl)indole
• 1-(4-methylphenyl)sulfonylindole
• AKOS005207599
• CCG-277936
• SY312071
• N-(p-toluenesulfonyl)-indole
• DTXSID50449788
• N-(P-TOLUENESULFONYL)INDOLE
• Q27461675
• 31271-90-6
• JNRRPYFLDADLJW-UHFFFAOYSA-N
• AS-81649
• STL275650
• DTXCID20400609
• +Expand

• MDL： MFCD01165032
• InChIKey： JNRRPYFLDADLJW-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13NO2S/c1-12-6-8-14(9-7-12)19(17,18)16-11-10-13-4-2-3-5-15(13)16/h2-11H,1H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 271.06679
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 271.06669983g/mol
• Heavy Atom Count: 19
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• LogP: 4.26750
• PSA: 39.07
• Refractive Index: 1.627
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 458.269 °C at 760 mmHg
• Melting Point: 84-86°C
• Flash Point: 230.953 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.24